Cas no 2551119-57-2 (tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate
• CAS No: 2551119-57-2
• MF: C₁₂H₁₆ClNO₂S
• MW: 273.77894115448
• MDL: MFCD32874702
• CID: 5671144
• PubChem ID: 154814497
• Update Time: 2025-08-04

tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-27151538
• 2551119-57-2
• Tert-butyl N-(5-chloro-2-methylsulfanylphenyl)carbamate
• tert-butyl N-[5-chloro-2-(methylsulfanyl)phenyl]carbamate
• tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate

• MDL： MFCD32874702
• Inchi： 1S/C12H16ClNO2S/c1-12(2,3)16-11(15)14-9-7-8(13)5-6-10(9)17-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： RYMBWEVAZDBTHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)SC

Computed Properties

• Exact Mass: 273.0590276g/mol
• Monoisotopic Mass: 273.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.6Ų

Additional information on tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate

Research Brief on tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate (CAS: 2551119-57-2)

The compound tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate (CAS: 2551119-57-2) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the significance of tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butyl carbamate group and the methylsulfanyl moiety, make it a versatile building block for the development of pharmacologically active compounds. Researchers have explored its utility in the synthesis of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

One of the notable advancements in the research of this compound is its role in the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other pathological conditions. Studies have demonstrated that derivatives of tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate exhibit promising inhibitory activity against specific kinases, suggesting their potential as lead compounds for anticancer drug development.

In addition to its applications in kinase inhibition, this compound has also been investigated for its antimicrobial properties. Recent in vitro studies have shown that certain derivatives possess significant activity against a range of bacterial and fungal pathogens. These findings underscore the potential of tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate as a scaffold for the design of new antimicrobial agents, particularly in the face of rising antibiotic resistance.

The synthesis of tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate has been optimized in recent studies to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These methodological improvements are crucial for scaling up the synthesis of this compound for further preclinical and clinical studies.

Despite the promising results, challenges remain in the development of tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Future research directions may include structural modifications to optimize the compound's properties and the exploration of its mechanisms of action at the molecular level.

In conclusion, tert-butyl N-5-chloro-2-(methylsulfanyl)phenylcarbamate represents a valuable chemical entity with diverse applications in drug discovery. Its potential as a kinase inhibitor and antimicrobial agent highlights its relevance in addressing unmet medical needs. Continued research and development efforts are essential to fully realize the therapeutic potential of this compound and its derivatives.